Cas no 83282-49-9 (5,6-dimethylpyridine-2-carboxylic acid)

• Product Name: 5,6-dimethylpyridine-2-carboxylic acid
• CAS No: 83282-49-9
• MF: C₈H₉NO₂
• MW: 151.162562131882
• MDL: MFCD11044335
• CID: 1019822
• PubChem ID: 13209570
• Update Time: 2025-06-08

5,6-dimethylpyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dimethylpicolinic acid
• 2-Pyridinecarboxylicacid,5,6-dimethyl-(9CI)
• 5,6-Dimethylpyridine-2-carboxylic acid
• 2-PYRIDINECARBOXYLIC ACID,5,6-DIMETHYL
• 5,6-dimethyl-2-pyridinecarboxylic acid
• 5,6-dimethyl-pyridine-2-carboxylic acid
• 5,6-Dimethyl-2-pyridinecarboxylic acid (ACI)
• SCHEMBL701941
• DS-16772
• 83282-49-9
• AB62927
• CS-0061293
• Z1198307150
• QEFFZWNEMCFCAN-UHFFFAOYSA-N
• SY197287
• DTXSID10527990
• MFCD11044335
• AKOS006308626
• DB-082183
• EN300-84173
• 5,6-Dimethylpicolinicacid
• C76662
• 5,6-dimethylpyridine-2-carboxylic acid

• MDL： MFCD11044335
• Inchi： 1S/C8H9NO2/c1-5-3-4-7(8(10)11)9-6(5)2/h3-4H,1-2H3,(H,10,11)
• InChI Key： QEFFZWNEMCFCAN-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C)=C(C)N=1)O

Computed Properties

• Exact Mass: 151.06300
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 1.39660

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 5,6-dimethylpyridine-2-carboxylic acid

Recent Advances in the Study of 5,6-dimethylpyridine-2-carboxylic acid (CAS: 83282-49-9)

5,6-dimethylpyridine-2-carboxylic acid (CAS: 83282-49-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, biological activities, and therapeutic potential.

One of the most notable advancements in the study of 5,6-dimethylpyridine-2-carboxylic acid is its role in the development of novel kinase inhibitors. Kinases are critical targets in the treatment of various cancers and inflammatory diseases. Recent research has demonstrated that derivatives of this compound exhibit potent inhibitory activity against specific kinases, such as JAK2 and EGFR, which are implicated in oncogenic signaling pathways. Structural modifications of the core scaffold have been shown to enhance selectivity and efficacy, paving the way for the development of next-generation therapeutics.

In addition to its applications in kinase inhibition, 5,6-dimethylpyridine-2-carboxylic acid has been investigated for its potential as a building block in the synthesis of metal-organic frameworks (MOFs). MOFs are porous materials with applications in drug delivery, catalysis, and sensing. The unique chemical properties of this compound, including its ability to coordinate with metal ions, make it a promising candidate for the design of functional MOFs. Recent studies have reported the successful incorporation of this ligand into MOF structures, demonstrating improved stability and performance in various applications.

Another area of interest is the compound's role in the development of antimicrobial agents. With the rise of antibiotic-resistant pathogens, there is an urgent need for new antimicrobial scaffolds. Research has shown that 5,6-dimethylpyridine-2-carboxylic acid derivatives exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria. Mechanistic studies suggest that these compounds disrupt bacterial cell wall synthesis and inhibit essential enzymes, making them promising candidates for further development.

Despite these promising findings, challenges remain in the optimization of 5,6-dimethylpyridine-2-carboxylic acid-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and toxicity need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on the use of computational modeling and high-throughput screening to identify optimal derivatives with improved pharmacokinetic properties.

In conclusion, 5,6-dimethylpyridine-2-carboxylic acid (CAS: 83282-49-9) represents a versatile and valuable scaffold in chemical biology and medicinal chemistry. Its applications span from kinase inhibition to antimicrobial development and MOF synthesis, highlighting its broad utility. Continued research and innovation in this area are expected to yield new therapeutic agents and functional materials, addressing unmet medical and industrial needs.